Cas no 2228084-68-0 (2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid
• CAS No: 2228084-68-0
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 5810615
• PubChem ID: 165673973
• Update Time: 2025-05-26

2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid
• EN300-1751780
• 2228084-68-0

• Inchi： 1S/C12H19NO2S/c1-4-5-8-6-7-9(16-8)12(2,3)10(13)11(14)15/h6-7,10H,4-5,13H2,1-3H3,(H,14,15)
• InChI Key： CGZWOVVPYFIFCT-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid

Introduction to 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid (CAS No. 2228084-68-0)

2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228084-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids derivatives, featuring a unique structural motif that combines a butanoic acid backbone with an amino group at the second position, a methyl group at the third position, and a thiophene ring substituted with a propyl group at the fifth position. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural framework of 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid is characterized by its rigid thiophene ring, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a predictable manner. The propylthiophene moiety not only enhances the lipophilicity of the compound but also introduces potential sites for hydrogen bonding and other non-covalent interactions with biological receptors. These features are particularly relevant in the design of small-molecule inhibitors and modulators targeting various diseases.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, including thiophenes. The compound 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid represents an excellent example of how structural modifications can lead to compounds with enhanced pharmacological properties. Its amino and carboxylic acid functionalities make it suitable for further derivatization into more complex molecules, such as peptidomimetics or protease inhibitors. Additionally, the methyl group at the third position of the butanoic acid chain contributes to steric hindrance, which can be exploited to optimize binding affinity and selectivity.

One of the most compelling aspects of 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid is its potential application in the development of drugs targeting neurological disorders. Thiophene derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. For instance, studies have shown that certain thiophene-based compounds can modulate neurotransmitter systems and reduce oxidative stress, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The specific arrangement of atoms in 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid may confer similar benefits while offering additional advantages due to its unique structural features.

Furthermore, the compound's ability to engage in multiple types of interactions with biological targets makes it a versatile tool for drug design. For example, the amino group can form ionic bonds with positively charged residues in proteins, while the carboxylic acid group can participate in hydrogen bonding or coordinate with metal ions. The propylthiophene ring can interact through hydrophobic effects or π-stacking interactions, providing multiple avenues for optimizing drug-receptor binding. This multifaceted interaction potential is particularly valuable in developing drugs that require high specificity and affinity.

Recent advances in computational chemistry have enabled more accurate predictions of pharmacokinetic and pharmacodynamic properties of novel compounds like 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. These findings suggest that further optimization could lead to potent therapeutic agents with applications ranging from metabolic disorders to autoimmune diseases.

The synthesis of 2-amino-3-methyl-3-(5-propylthiophen-2-yl)butanoic acid presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as cross-coupling reactions, cyclization reactions, and selective functional group transformations have been employed to construct the desired framework efficiently. Additionally, green chemistry principles are being increasingly adopted to ensure that synthetic processes are sustainable and environmentally friendly.

In conclusion, 2-amino-3-methyl-3-(5-propylthiophen-2-ytl)butanoic acid (CAS No. 2228084-68) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups and heterocyclic core makes it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.